Cas no 13339-04-3 (Benzoic acid, 2-(acetyloxy)-5-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-(acetyloxy)-5-methyl-, methyl ester
• CAS No: 13339-04-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2147100
• Update Time: 2023-08-04

Benzoic acid, 2-(acetyloxy)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetoxy-5-methylbenzoate
• Benzoic acid, 2-(acetyloxy)-5-methyl-, methyl ester
• ZTOVVFWKKKZRNO-UHFFFAOYSA-N
• methyl 2-(acetyloxy)-5-methylbenzoate
• 2Acetoxy-5-methylbenzoic acid, methyl ester

• Inchi： 1S/C11H12O4/c1-7-4-5-10(15-8(2)12)9(6-7)11(13)14-3/h4-6H,1-3H3
• InChI Key： ZTOVVFWKKKZRNO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(C)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6